2-(2-fluorophenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide

• IUPAC Name: 2-(2-fluorophenyl)-N-(thiophen-2-ylmethyl)-1,3-thiazolidine-3-carboxamide
• InChI: InChI=1S/C15H15FN2OS2/c16-13-6-2-1-5-12(13)14-18(7-9-21-14)15(19)17-10-11-4-3-8-20-11/h1-6,8,14H,7,9-10H2,(H,17,19)
• InChI Key: NSGNOEYJQGHGQS-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(N1C(=O)NCC2=CC=CS2)C3=CC=CC=C3F
• Molecular Formula: C15H15FN2OS2
• Molecular Weight: 322.4 g/mol

Description

2-(2-fluorophenyl)-N-(thiophen-2-ylmethyl)thiazolidine-3-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a thiazolidine derivative that has been shown to possess various biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Synthesis and Biological Activity : Thiazolidine derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. These compounds exhibit promising activity against a range of bacterial and fungal strains. The structural modification of thiazolidine cores, including fluorophenyl groups, has been a key focus to enhance their biological activity. Studies such as those by Patel & Patel (2010), Alhameed et al. (2019), and Yolal et al. (2012) have reported the synthesis of various thiazolidinone derivatives and evaluated their antimicrobial properties.

• Patel, N., & Patel, S. D. (2010) synthesized fluoroquinolone-based 4-thiazolidinones and screened them for antifungal and antibacterial activities, demonstrating the potential of these compounds in addressing microbial infections (Medicinal Chemistry Research).

• Alhameed, R., et al. (2019) developed novel thiazolidine-2,4-dione carboxamide and amino acid derivatives, showcasing weak to moderate antibacterial and antifungal activities, highlighting their potential use in antimicrobial therapy (Molecules).

• Yolal, M., et al. (2012) discussed the synthesis of eperezolid-like molecules based on thiazolidinone structures and evaluated their antimicrobial activities, specifically highlighting high anti-Mycobacterium smegmatis activity, indicating their potential in treating bacterial infections (Russian Journal of Bioorganic Chemistry).

Potential in Cancer Therapy

Kinase Inhibition and Antitumor Activity : Some thiazolidine derivatives have been identified for their potent inhibitory activity against kinases, which is crucial in the development of antitumor therapies. For instance, Lombardo et al. (2004) discovered compounds with excellent antiproliferative activity against hematological and solid tumor cell lines, demonstrating the therapeutic potential of thiazolidine derivatives in oncology (Journal of Medicinal Chemistry).